Cas no 908247-95-0 (tert-butyl 2-fluoro-4-formylbenzoate)
908247-95-0 structure
Product Name:tert-butyl 2-fluoro-4-formylbenzoate
CAS No:908247-95-0
MF:C12H13FO3
MW:224.228227376938
CID:2137277
Update Time:2023-11-18
tert-butyl 2-fluoro-4-formylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-fluoro-4-formylbenzoate
- GZGKPLAINCFIGO-UHFFFAOYSA-N
- Benzoic acid, 2-fluoro-4-formyl-, 1,1-dimethylethyl ester
- CID 86607392
-
- Inchi: 1S/C12H13FO3/c1-12(2,3)16-11(15)9-5-4-8(7-14)6-10(9)13/h4-7H,1-3H3
- InChI Key: GZGKPLAINCFIGO-UHFFFAOYSA-N
- SMILES: FC1C=C(C=O)C=CC=1C(=O)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 270
- Topological Polar Surface Area: 43.4
tert-butyl 2-fluoro-4-formylbenzoate Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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